4'-Hydroxy Atomoxetine Glucuronide
4'-Hydroxy Atomoxetine Glucuronide
4’-Hydroxy Atomoxetine Glucuronide is a metabolite of Atomoxetine.
Brand Name:
Vulcanchem
CAS No.:
540729-08-6
VCID:
VC0194873
InChI:
InChI=1S/C23H29NO8/c1-13-12-15(30-23-20(27)18(25)19(26)21(32-23)22(28)29)8-9-16(13)31-17(10-11-24-2)14-6-4-3-5-7-14/h3-9,12,17-21,23-27H,10-11H2,1-2H3,(H,28,29)/t17-,18+,19+,20-,21+,23-/m1/s1
SMILES:
CC1=C(C=CC(=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC(CCNC)C3=CC=CC=C3
Molecular Formula:
C23H29NO8
Molecular Weight:
447.5 g/mol
4'-Hydroxy Atomoxetine Glucuronide
CAS No.: 540729-08-6
Cat. No.: VC0194873
Molecular Formula: C23H29NO8
Molecular Weight: 447.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | 4’-Hydroxy Atomoxetine Glucuronide is a metabolite of Atomoxetine. |
|---|---|
| CAS No. | 540729-08-6 |
| Molecular Formula | C23H29NO8 |
| Molecular Weight | 447.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-methyl-4-[(1R)-3-(methylamino)-1-phenylpropoxy]phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H29NO8/c1-13-12-15(30-23-20(27)18(25)19(26)21(32-23)22(28)29)8-9-16(13)31-17(10-11-24-2)14-6-4-3-5-7-14/h3-9,12,17-21,23-27H,10-11H2,1-2H3,(H,28,29)/t17-,18+,19+,20-,21+,23-/m1/s1 |
| Standard InChI Key | DJWNPJFKTPNTAE-AJYYVVFWSA-N |
| Isomeric SMILES | CC1=C(C=CC(=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)O[C@H](CCNC)C3=CC=CC=C3 |
| SMILES | CC1=C(C=CC(=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC(CCNC)C3=CC=CC=C3 |
| Canonical SMILES | CC1=C(C=CC(=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC(CCNC)C3=CC=CC=C3 |
| Appearance | White to Off-White Solid |
| Melting Point | 156-163˚C |
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